Cas no 42074-68-0 (2-Chlorotrityl Chloride)

• Product Name: 2-Chlorotrityl Chloride
• CAS No: 42074-68-0
• MF: C₁₉H₁₄Cl₂
• MW: 313.22
• MDL: MFCD00040399
• CID: 332156
• PubChem ID: 87568929
• Update Time: 2026-06-23

2-Chlorotrityl Chloride Chemical and Physical Properties

Names and Identifiers

• (Chloro(2-chlorophenyl)methylene)dibenzene
• 2-Chlorotrityl chloride
• 2-Chlorotrityl chloride on polystyrene
• 1-Chloro-2-(chlorodiphenylmethyl)Benzene
• 1-chloro-2-[chloro(diphenyl)methyl]benzene
• 2-Chlorotrityl Chloride Resin
• 2-Chlorotrityl Resin
• 2-Chlorotritylchloride polymer resin
• Benzene,1-chloro-2-(chlorodiphenylmethyl)-
• Knorr-2-Chlorotrityl Resin
• (2-Chlorophenyl)diphenylmethyl Chloride
• Chloro(2-chlorophenyl)diphenylmethane
• Chloro-(o-chlorophenyl)diphenyl methane
• Diphenyl-2-chlorophenylmethyl chloride
• o-Chlorotriphenylchloromethane
• 2-Chlorophenyldiphenylmethyl Chloride
• 2-Chlorotritylchloride
• 2-Chlorotrityl chloride, polymer-bound
• Chlorotrityl chlo
• Chlorotrityl chloride
• PubChem20201
• Clotrimazole Impurity C
• 2-Chloro-trity
• 2-Chlorotrityl Chloride (90%)
• 2-CTC RESIN
• 2-Chlorotrityl Chloride

• MDL： MFCD00040399
• Inchi： 1S/C19H14Cl2/c20-18-14-8-7-13-17(18)19(21,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H
• InChI Key： JFLSOKIMYBSASW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 312.04700
• Monoisotopic Mass: 312.047256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: crystallization
• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135.0 to 137.0 deg-C
• Boiling Point: 421.3ºC at 760 mmHg
• Flash Point: 194.2ºC
• Refractive Index: 1.614
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.87070
• Sensitiveness: Sensitive to humidity

2-Chlorotrityl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons